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Compound of Interest

Compound Name: 3-Amino-2-fluoropyridine

Cat. No.: B075623 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of 3-Amino-2-fluoropyridine (CAS No. 1597-

33-7), including operational procedures and disposal plans, to foster a secure laboratory

environment.

Chemical Identifier and Properties

Property Value

CAS Number 1597-33-7

Molecular Formula C5H5FN2

Molecular Weight 112.11 g/mol

Appearance Yellowish crystal or liquid

Density 1.212 g/mL at 25 °C

Hazard Identification and Classification
3-Amino-2-fluoropyridine is classified as hazardous. Below is a summary of its GHS hazard

statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Eye Irritation (Category 2) H319: Causes serious eye irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure risk.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved eye protection[2].

Skin Protection

Wear chemical-impermeable gloves (e.g., nitrile

rubber) and protective clothing. Handle with

gloves that have been inspected prior to use[2]

[3].

Respiratory Protection

Use a full-face respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced[2].

Body Protection
Wear fire/flame resistant and impervious

clothing[2].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Amino-2-fluoropyridine is essential for safety and

experimental integrity.

Preparation and Handling
Ventilation: Always handle 3-Amino-2-fluoropyridine in a well-ventilated area, preferably

within a chemical fume hood[3].
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Avoid Inhalation and Contact: Avoid breathing vapors, mist, or gas. Prevent contact with skin

and eyes[3]. For solid forms, avoid the formation of dust[3].

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and

any exposed skin thoroughly after handling[1].

Equipment: Use non-sparking tools and prevent fire caused by electrostatic discharge[2][3].

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place[2][3].

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides[1].

Store locked up[1].

Emergency and Disposal Plan
First Aid Measures

Exposure Route First Aid Procedure

If Swallowed
Get medical help immediately. Rinse mouth. Do

NOT induce vomiting[1].

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention[1].

If on Skin

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention[2].

If Inhaled

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately[2].
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Spill and Leak Procedures
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical

enter drains[3].

Cleanup: Collect the spillage using non-sparking tools and place it in a suitable, closed

container for disposal[2]. Avoid generating dust[3].

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

all applicable local, regional, and national laws and regulations[1][4].

Do not dispose of into drains or the environment[4].

Contaminated packaging should be treated as the product itself and disposed of accordingly.
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Workflow for Safe Handling of 3-Amino-2-fluoropyridine
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Caption: Safe handling workflow for 3-Amino-2-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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